1-Nitro-4-phenoxyanthraquinone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Nitro-4-phenoxyanthraquinone is a synthetic anthraquinone derivative characterized by a nitro (-NO₂) group at position 1 and a phenoxy (-O-C₆H₅) substituent at position 4 of the anthracene-9,10-dione core. Anthraquinones are renowned for their planar aromatic structure, enabling interactions with biological targets such as DNA, enzymes, and proteins .
Properties
IUPAC Name |
1-nitro-4-phenoxyanthracene-9,10-dione | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11NO5/c22-19-13-8-4-5-9-14(13)20(23)18-16(26-12-6-2-1-3-7-12)11-10-15(17(18)19)21(24)25/h1-11H | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGJZOKGIPCBXQK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C3C(=C(C=C2)[N+](=O)[O-])C(=O)C4=CC=CC=C4C3=O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11NO5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Nitro-4-phenoxyanthraquinone can be synthesized through several methods. One common approach involves the nitration of 4-phenoxyanthraquinone using a mixture of nitric acid and sulfuric acid. The reaction typically occurs at elevated temperatures to ensure complete nitration. Another method involves the direct nitration of anthraquinone followed by phenoxylation at the 4-position using phenol and a suitable catalyst.
Industrial Production Methods: Industrial production of 1-Nitro-4-phenoxyanthraquinone often employs continuous-flow methods to ensure high yield and purity. The process involves the controlled addition of reactants and precise temperature regulation to optimize the reaction conditions. This method not only enhances the efficiency of the production process but also minimizes the formation of by-products .
Chemical Reactions Analysis
Types of Reactions: 1-Nitro-4-phenoxyanthraquinone undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.
Substitution: The phenoxy group can be substituted with other nucleophiles under appropriate conditions.
Oxidation: The anthraquinone core can undergo oxidation to form quinone derivatives.
Common Reagents and Conditions:
Reduction: Hydrogen gas, palladium on carbon, or other metal catalysts.
Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Major Products Formed:
Reduction: 1-Amino-4-phenoxyanthraquinone.
Substitution: Various substituted anthraquinone derivatives depending on the nucleophile used.
Oxidation: Quinone derivatives with altered electronic properties
Scientific Research Applications
1-Nitro-4-phenoxyanthraquinone has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of dyes and pigments.
Biology: Investigated for its potential antibacterial properties due to the presence of the nitro group.
Medicine: Explored for its potential use in anticancer therapies, leveraging the anthraquinone core’s ability to intercalate with DNA.
Industry: Utilized in the production of high-performance materials and as a precursor for various functionalized anthraquinones
Mechanism of Action
The mechanism by which 1-Nitro-4-phenoxyanthraquinone exerts its effects is primarily through its interaction with biological molecules. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to antibacterial or anticancer effects. The anthraquinone core can intercalate with DNA, disrupting its function and leading to cell death. Additionally, the compound can inhibit key enzymes involved in cellular processes, further contributing to its biological activity .
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Physicochemical Properties
The following table summarizes key anthraquinone derivatives with nitro and/or phenoxy substituents, based on available evidence:
Key Observations :
- Electron-withdrawing vs. donating groups: Nitro groups enhance electrophilicity, improving DNA binding but reducing solubility.
- Positional effects: Substituents at position 1 and 4 (e.g., nitro, amino, phenoxy) significantly influence biological activity. For example, 1-[(4-butylphenyl)amino]-4-hydroxyanthraquinone shows selectivity for prostate cancer cells (DU-145), while 1-amino-4-nitroanthraquinone lacks such specificity .
Anticancer Activity
- 1-Nitroanthraquinone analogs: Derivatives like 1-amino-4-nitroanthraquinone inhibit DNA topoisomerases, disrupting replication. In silico studies suggest nitro groups enhance binding to G-quadruplex DNA structures, a mechanism exploited by mitoxantrone and ametantrone .
- Phenoxy-containing analogs: 1-[(4-butylphenyl)amino]-4-hydroxyanthraquinone demonstrates IC₅₀ values comparable to doxorubicin in breast (MCF-7) and prostate (DU-145) cancer models. Its phenoxy group may enhance cellular uptake via lipophilic interactions .
Cytotoxicity Comparison
| Compound | Cancer Cell Line (IC₅₀, μM) | Reference |
|---|---|---|
| 1-Ethynyl-4-hydroxyanthraquinone | Glioblastoma: 0.8–1.2 | |
| 1-[(4-Butylphenyl)amino]-4-hydroxyanthraquinone | DU-145: 1.5 | |
| Doxorubicin (standard) | MCF-7: 0.7 |
Note: While 1-Nitro-4-phenoxyanthraquinone itself lacks direct data, its structural features (nitro + phenoxy) suggest synergistic effects: nitro groups for DNA damage and phenoxy for enhanced bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
